molecular formula C10H14O6S2 B8501332 1-Methylsulfonyloxy-4-(2-methylsulfonyloxyethyl)benzene

1-Methylsulfonyloxy-4-(2-methylsulfonyloxyethyl)benzene

Cat. No. B8501332
M. Wt: 294.3 g/mol
InChI Key: CBLURUVVHKBIPR-UHFFFAOYSA-N
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Description

1-Methylsulfonyloxy-4-(2-methylsulfonyloxyethyl)benzene is a useful research compound. Its molecular formula is C10H14O6S2 and its molecular weight is 294.3 g/mol. The purity is usually 95%.
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properties

Product Name

1-Methylsulfonyloxy-4-(2-methylsulfonyloxyethyl)benzene

Molecular Formula

C10H14O6S2

Molecular Weight

294.3 g/mol

IUPAC Name

2-(4-methylsulfonyloxyphenyl)ethyl methanesulfonate

InChI

InChI=1S/C10H14O6S2/c1-17(11,12)15-8-7-9-3-5-10(6-4-9)16-18(2,13)14/h3-6H,7-8H2,1-2H3

InChI Key

CBLURUVVHKBIPR-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCCC1=CC=C(C=C1)OS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-(4-Hydroxyphenyl)ethanol(356 g, 2.58 mol, 1.0 eq) was dissolved in methylene chloride (3500 ml) and triethyl amine (653 g, 6.44 mol, 2.5 eq). The mixture was cooled to −20° C. Methanesulfonyl chloride (657 g, 5.74 mol. 2.2 eq) was then added keeping the temperature between −25° C. and −15° C. When the conversion was >95% salts were formed which were filtered off and washed with methylene chloride (600 ml). The organic layer was washed first with saturated sodium hydrogencarbonate solution (700 ml) at 20° C. followed by water (700 ml). The methylene chloride was evaporated to dryness and the remaining residue was then used in the subsequent step.
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Synthesis routes and methods II

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27.3 g (0.27 mmole) triethylamine and a solution of 27.2 g (0.239 g mmole) methane sulfonyl chloride in dichloromethane were added to a solution of 15 g (0.108 mmole) p-hydroxyphenethyl alcohol in dichloromethane at 0° C. The reaction was allowed to reach room temperature, then stirred at room temperature and followed by TLC. The reaction mixture was filtered and the filtrate was washed with water. The solution was dried with sodium sulfate and then evaporated in vacuo to give 28 g (yield 88%) of 4-(methylsulfonyloxy)phenethyl methanesulfonate.
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